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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring laboratory safety and environmental

protection. Furfuryl acrylate, a reactive acrylate monomer, requires careful management

throughout its lifecycle, from use to final disposal. This guide provides essential, immediate

safety and logistical information for the proper disposal of furfuryl acrylate.

Immediate Safety Precautions
Before handling furfuryl acrylate, it is crucial to be aware of its hazards. It is a combustible

liquid that can cause skin and eye irritation, and may cause respiratory irritation.[1] Always work

in a well-ventilated area and wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Summary

Protective Equipment Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., butyl rubber,

nitrile rubber).

Protective clothing to prevent skin contact.

Respiratory Protection
Use in a well-ventilated area. If inhalation risk is

high, use a NIOSH-approved respirator.
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Step-by-Step Disposal Procedure
The primary recommended method for the disposal of furfuryl acrylate is through incineration

at a licensed chemical destruction plant.[2] Under no circumstances should it be disposed of

down the drain or in regular trash.

1. Waste Collection:

Collect waste furfuryl acrylate in a dedicated, properly labeled, and sealed container.

The container should be made of a material compatible with furfuryl acrylate.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel.

Remove all sources of ignition.

Ventilate the area.

Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).

Collect the absorbed material and place it in a suitable, closed container for disposal.[3]

3. Storage of Waste:

Store the waste container in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.

Ensure the container is tightly closed to prevent the release of vapors.

4. Final Disposal:

Arrange for the collection of the waste by a licensed hazardous waste disposal company.

The waste will be transported to a facility for destruction, typically via controlled incineration

with flue gas scrubbing.[2]
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Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Regulatory and Hazard Information
While specific quantitative disposal limits for furfuryl acrylate are not readily available and are

subject to local and national regulations, the following table summarizes key hazard

classifications and related regulatory information. Waste generators are responsible for

determining the appropriate waste codes based on the characteristics of the waste and its

application.[4]

Parameter Information Source

Hazard Classification
Skin Irritant, Eye Irritant, May

cause respiratory irritation.
[1]

Primary Disposal Method

Controlled incineration at a

licensed chemical destruction

plant.

[2]

RCRA Waste Code

Not specifically listed. May be

classified as D001 (Ignitable)

or D002 (Corrosive) depending

on characteristics. The user

must determine the

appropriate code.

[5][6][7]

Reportable Quantity (RQ)

Not specifically listed. For

comparison, the RQ for related

substances are: Ethyl acrylate:

1000 lbs (454 kg), Furfural:

5000 lbs (2270 kg).

[3][8]

UN Number (for transport)

Not specifically listed. A related

compound, Tetrahydrofurfuryl

acrylate, is UN3265 (Corrosive

liquid, acidic, organic, n.o.s.).

[4]

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of furfuryl acrylate waste.

Furfuryl Acrylate Disposal Workflow

Waste Generation & Initial Handling

Spill & Emergency Response

Storage & Final Disposal

Furfuryl Acrylate Waste Generated

Wear Appropriate PPE

Always

Collect in a Labeled, Sealed Container

Store Waste in a Cool, Dry, Ventilated Area

Spill Occurs

Evacuate & Ventilate Area

Absorb with Inert Material

Collect in a Sealed Container for Disposal

Contact Licensed Hazardous Waste Disposal Company

Transport to a Licensed Facility

Final Disposal via Incineration
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Click to download full resolution via product page

Caption: Furfuryl Acrylate Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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